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Compound of Interest

Compound Name: (S)-2-Ethylmorpholine

Cat. No.: B1604341

The morpholine ring is a cornerstone in medicinal chemistry, recognized as a "privileged
scaffold" due to its favorable physicochemical properties, metabolic stability, and its presence in
numerous approved drugs.[1][2] This six-membered heterocycle, containing both an ether and
a secondary amine functional group, imparts improved aqueous solubility and pharmacokinetic
profiles to parent molecules.[3][4] When substituents are introduced, as in 2-Ethylmorpholine,
stereoisomerism becomes a critical consideration.

The two enantiomers of 2-Ethylmorpholine, (S) and (R), possess identical physical properties in
a non-chiral environment but can exhibit profoundly different biological activities, potencies, and
toxicities.[5] This is because biological systems, such as enzymes and receptors, are inherently
chiral. The U.S. Food and Drug Administration (FDA) and other global regulatory bodies
mandate the characterization of individual enantiomers in chiral drug candidates, making the
study of specific isomers like (S)-2-Ethylmorpholine essential for modern drug discovery.[5]
This guide focuses specifically on the (S)-enantiomer, detailing its core properties and the
methodologies required for its synthesis and characterization.

Core Physicochemical Properties

The foundational step in utilizing any chemical building block is a thorough understanding of its
physicochemical characteristics. The molecular weight of (S)-2-Ethylmorpholine, a key
determinant in reaction stoichiometry and formulation, is 115.17 g/mol .[6][7]

Below is a summary of its key identifiers and properties.
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Table 1: Physicochemical Data for (S)-2-Ethylmorpholine

Property Value Source(s)
Molecular Weight 115.17 g/mol [61[7]
Molecular Formula CeH13NO [6][7]

CAS Number 74572-14-8 [8]
Appearance Liquid (typically) [9]

Boiling Point ~161 - 163 °C [9]

Density ~0.92 g/cm?3 9]
Solubility in Water Miscible [9]
SMILES String CCC1CNCCO[C@H]1 [6]

InChi Key RGNFMQJLAOONTP- 8]

LURJTMIESA-N

Molecular Structure

The structure of (S)-2-Ethylmorpholine features a morpholine ring with an ethyl group at the
C2 position, creating a stereogenic center.

Caption: 2D representation of (S)-2-Ethylmorpholine.

Synthesis and Enantioselective Control

The synthesis of substituted morpholines can be achieved through various routes, often
starting from 1,2-amino alcohols.[10][11] A common challenge is controlling the stereochemistry
to produce a single enantiomer. The typical workflow involves either an asymmetric synthesis
that directly yields the desired enantiomer or the synthesis of a racemic mixture followed by
chiral resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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